Cas no 5048-25-9 (6-Heptenenitrile)
6-Heptenenitrile structure
Product Name:6-Heptenenitrile
CAS No:5048-25-9
MF:C7H11N
MW:109.168941736221
MDL:MFCD00151804
CID:85213
PubChem ID:24873501
Update Time:2025-04-18
6-Heptenenitrile Chemical and Physical Properties
Names and Identifiers
-
- 6-Heptenenitrile
- 6-Cyano-1-hexene
- hept-6-enenitrile
- SCHEMBL151637
- 5048-25-9
- MFCD00151804
- FT-0621148
- DTXSID60399821
- AKOS016016618
- 6-Heptenenitrile, 98%
- DB-253549
-
- MDL： MFCD00151804
- Inchi： 1S/C7H11N/c1-2-3-4-5-6-7-8/h2H,1,3-6H2
- InChI Key： ZLWQKLRMIQIHKQ-UHFFFAOYSA-N
- SMILES： N#CCCCCC=C
- BRN： 1740406
Computed Properties
- Exact Mass: 109.08900
- Monoisotopic Mass: 109.089
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 4
- Complexity: 96.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.9
- Topological Polar Surface Area: 23.8A^2
Experimental Properties
- Color/Form: colorless liquid
- Density: 0.841 g/mL at 25 °C(lit.)
- Boiling Point: 75-78 °C/13 mmHg(lit.)
- Flash Point: Fahrenheit: 179.6 ° f < br / > Celsius: 82 ° C < br / >
- Refractive Index: n20/D 1.433(lit.)
- PSA: 23.79000
- LogP: 2.25638
- Solubility: Uncertain
- Vapor Pressure: 0.4±0.4 mmHg at 25°C
6-Heptenenitrile Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H302-H317
- Warning Statement： P280
- Hazardous Material transportation number：UN 3276
- WGK Germany：3
- Hazard Category Code： 22-43
- Safety Instruction： S23-S36/37
-
Hazardous Material Identification：
- Safety Term：6.1
- Packing Group：III
- Risk Phrases：R20/21/22
- Packing Group：III
- Hazard Level：6.1
- HazardClass：6.1
- PackingGroup：III
- Storage Condition：2-8°C
6-Heptenenitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
6-Heptenenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 200013-1g |
6-Heptenenitrile |
5048-25-9 | 97% | 1g |
￡297.00 | 2022-03-01 | |
| Fluorochem | 200013-2g |
6-Heptenenitrile |
5048-25-9 | 97% | 2g |
￡453.00 | 2022-03-01 | |
| Fluorochem | 200013-5g |
6-Heptenenitrile |
5048-25-9 | 97% | 5g |
￡1077.00 | 2022-03-01 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 510432-5G |
6-Heptenenitrile |
5048-25-9 | 5g |
¥1743.49 | 2023-12-05 | ||
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | L13137-1g |
6-Heptenenitrile, 96% |
5048-25-9 | 96% | 1g |
￥1430.00 | 2023-03-06 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | L13137-5g |
6-Heptenenitrile, 96% |
5048-25-9 | 96% | 5g |
￥5678.00 | 2023-03-06 | |
| abcr | AB179637-1 g |
6-Heptenenitrile, 96%; . |
5048-25-9 | 96% | 1g |
€86.40 | 2023-05-07 | |
| abcr | AB179637-5 g |
6-Heptenenitrile, 96%; . |
5048-25-9 | 96% | 5g |
€246.00 | 2023-05-07 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-227081-5g |
6-Heptenenitrile, |
5048-25-9 | 5g |
￥2106.00 | 2023-09-05 | ||
| abcr | AB179637-1g |
6-Heptenenitrile, 96%; . |
5048-25-9 | 96% | 1g |
€86.60 | 2025-02-27 |
6-Heptenenitrile Related Literature
-
Changhui Liu,Amir Taheri,Bingbing Lai,Yanlong Gu Catal. Sci. Technol. 2015 5 234
-
Sadagopan Raghavan,Anil Ravi Org. Biomol. Chem. 2016 14 10222
5048-25-9 (6-Heptenenitrile) Related Products
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- 50592-61-5(5-Methylenenonanedinitrile)
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- 55999-03-6(5-Heptenenitrile, (Z)-)
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